Cas no 1379306-01-0 (1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one)

• Product name: 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one
• CAS No: 1379306-01-0
• MF: C₈H₄BrClF₂O
• MW: 269.470567703247
• CID: 6567289
• PubChem ID: 79014874

1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one
• 4'-Bromo-2',6'-difluorophenacyl chloride
• Ethanone, 1-(4-bromo-2,6-difluorophenyl)-2-chloro-

• Inchi： 1S/C8H4BrClF2O/c9-4-1-5(11)8(6(12)2-4)7(13)3-10/h1-2H,3H2
• InChI Key： JRZXLYXXJRXLFI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=C(Br)C=C1F)CCl

Additional information on 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one

Recent Advances in the Study of 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one (CAS: 1379306-01-0)

1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one (CAS: 1379306-01-0) is a halogenated aromatic ketone that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo- and difluoro-substituted phenyl ring and a chloroethyl ketone moiety, has shown promising potential in various applications, ranging from medicinal chemistry to material science.

Recent studies have focused on the synthesis and optimization of 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one, aiming to improve its yield and purity for further applications. Advanced synthetic routes, such as Friedel-Crafts acylation and halogenation reactions, have been explored to achieve high-efficiency production. Researchers have also investigated the compound's reactivity, particularly its role as an intermediate in the synthesis of more complex molecules, including potential drug candidates and functional materials.

In the context of medicinal chemistry, 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one has been identified as a key building block for the development of novel therapeutic agents. Its structural versatility allows for modifications that can enhance pharmacological properties, such as bioavailability and target specificity. Preliminary studies suggest its potential in the design of enzyme inhibitors and receptor modulators, particularly in the treatment of neurological and inflammatory disorders.

Furthermore, the compound's physicochemical properties, including its stability and solubility, have been extensively studied to optimize its formulation for various applications. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one, ensuring its quality and consistency in research and industrial settings.

Despite these promising developments, challenges remain in the large-scale production and application of 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one. Issues such as environmental impact, cost-effectiveness, and scalability need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles by exploring greener synthetic methods and alternative applications in fields like agrochemistry and polymer science.

In conclusion, 1-(4-bromo-2,6-difluorophenyl)-2-chloroethan-1-one (CAS: 1379306-01-0) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability make it a focal point for future studies, with the potential to drive innovation in drug discovery and material science. Continued exploration of its properties and applications will undoubtedly yield significant contributions to the field.